Cas no 666704-26-3 (Benzenamine, 2-methoxy-6-(1-propenyl)- (9CI))

• Product Name: Benzenamine, 2-methoxy-6-(1-propenyl)- (9CI)
• CAS No: 666704-26-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1022673
• PubChem ID: 57352413
• Update Time: 2025-04-20

Benzenamine, 2-methoxy-6-(1-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-6-(1-propenyl)- (9CI)
• 2-methoxy-6-prop-1-enylaniline
• 666704-26-3
• DTXSID80722511
• 2-Methoxy-6-(prop-1-en-1-yl)aniline
• Benzenamine,2-methoxy-6-(1-propenyl)-(9ci)
• DB-273767
• BENZENAMINE, 2-METHOXY-6-(1-PROPENYL)-

• Inchi： 1S/C10H13NO/c1-3-5-8-6-4-7-9(12-2)10(8)11/h3-7H,11H2,1-2H3
• InChI Key： OIDNJOTUCZLNPU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC)=C1N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų